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Abstract
This application note details a robust and sensitive method for the quantification of quizalofop-

p-ethyl and its primary metabolite, quizalofop-p-acid, in soil matrices using Liquid

Chromatography with tandem Mass Spectrometry (LC-MS/MS). The protocol provides two

effective extraction procedures: a traditional solvent extraction method and a streamlined

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) approach. This document is

intended for researchers, scientists, and professionals in the fields of environmental science

and pesticide residue analysis.

Introduction
Quizalofop-p-ethyl is a selective, post-emergence herbicide widely used for the control of

annual and perennial grass weeds in a variety of broadleaf crops. Due to its potential for

persistence in soil and subsequent environmental impact, a reliable and sensitive analytical

method for its quantification is crucial. LC-MS/MS offers excellent selectivity and sensitivity for

the detection of pesticide residues at trace levels. This note provides a comprehensive

protocol, including sample preparation, chromatographic conditions, and mass spectrometric

parameters, for the accurate determination of quizalofop residues in soil.

Experimental Protocols
Two primary extraction methods are presented: the BASF Analytical Method D1303/02 and a

modified QuEChERS protocol.
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Method 1: BASF Analytical Method D1303/02[1][2]
This method is a well-validated protocol for the extraction of quizalofop-p-ethyl and its

metabolites from soil.

1. Sample Preparation and Extraction: a. Weigh 5 g of a homogenized soil sample into a 50 mL

polypropylene centrifuge tube.[1][2] b. Add 20 mL of an extraction solvent mixture of acetonitrile

and 6% phosphoric acid in deionized water (80:20, v/v).[1][2] c. Shake the tube vigorously for a

specified period (e.g., 30 minutes) on a mechanical shaker. d. Centrifuge the sample at a

sufficient speed to achieve phase separation (e.g., 4000 rpm for 5 minutes). e. Carefully collect

the supernatant (the extract). f. Repeat the extraction process (steps b-d) on the remaining soil

pellet with a fresh aliquot of the extraction solvent. g. Combine the supernatants from both

extractions.

2. Extract Dilution for LC-MS/MS Analysis: a. For the analysis of quizalofop-p-ethyl and

quizalofop-p, dilute an aliquot (e.g., 8%) of the combined extract with an acetonitrile-water

mixture (90:10, v/v).[1][2] b. For the analysis of the more polar metabolite, 3-OH-quizalofop-

acid, dilute a separate aliquot (e.g., 40%) of the original extract with deionized water.[1][2] c.

Filter the diluted extracts through a 0.22 µm syringe filter into an autosampler vial for LC-

MS/MS analysis.

Method 2: QuEChERS (Quick, Easy, Cheap, Effective,
Rugged, and Safe) Protocol[3][4][5][6][7]
The QuEChERS method provides a simpler and faster extraction and cleanup process.

1. Sample Extraction: a. Weigh 10 g of a homogenized soil sample into a 50 mL centrifuge

tube.[3][4] b. If the soil is dry, add 7 mL of water and allow it to hydrate for 30 minutes.[4] c. Add

10 mL of acetonitrile to the tube.[3][4] d. Add the QuEChERS extraction salts (e.g., 4 g MgSO₄,

1 g NaCl, 1 g sodium citrate tribasic dihydrate, and 0.5 g sodium citrate dibasic sesquihydrate).

[3] e. Immediately shake the tube vigorously for 1 minute to prevent the agglomeration of salts.

f. Centrifuge the tube at ≥ 5000 rpm for 5 minutes.[4]

2. Dispersive Solid-Phase Extraction (d-SPE) Clean-up: a. Transfer an aliquot of the

supernatant (acetonitrile layer) to a 2 mL or 15 mL d-SPE tube containing a cleanup sorbent

mixture (e.g., primary secondary amine (PSA) and C18). b. Vortex the d-SPE tube for 30
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seconds.[4] c. Centrifuge the tube at high speed for 2 minutes.[4] d. Collect the cleaned

supernatant and filter it through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS

analysis.

LC-MS/MS Instrumental Analysis
Liquid Chromatography (LC) Conditions:

Column: A C18 reversed-phase column is commonly used, such as an Acquity UPLC BEH

C18 (1.7 µm, 2.1 x 100 mm).[1]

Mobile Phase: A gradient elution using water with 0.1% formic acid (A) and acetonitrile with

0.1% formic acid (B) is typical.[5]

Flow Rate: A flow rate of 0.2 mL/min is a common starting point.[5]

Injection Volume: 5 µL.[5][6]

Column Temperature: 40 °C.[5]

Mass Spectrometry (MS/MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI) in positive mode is used for quizalofop-p-

ethyl and quizalofop-p.[1][5]

Multiple Reaction Monitoring (MRM): Specific precursor-to-product ion transitions are

monitored for quantification and confirmation.

Data Presentation
The following tables summarize the quantitative parameters for the LC-MS/MS analysis of

quizalofop-p-ethyl and its metabolites.

Table 1: Mass Spectrometric Parameters
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Analyte Precursor Ion (m/z)
Product Ion (m/z) -
Quantifier

Product Ion (m/z) -
Qualifier

Quizalofop-p-ethyl 373.0 299.0 375.0 → 300.9

Quizalofop-p 345.0 299.0 345.0 → 100.0

3-OH-quizalofop-acid 359.0 166.0 -

Data sourced from EPA validation studies.[1]

Table 2: Method Validation Data

Parameter Quizalofop-p-ethyl Quizalofop-p
3-OH-quizalofop-
acid

Limit of Quantification

(LOQ)
0.005 mg/kg 0.005 mg/kg 0.001 mg/kg

Limit of Detection

(LOD)
0.001 mg/kg 0.001 mg/kg 0.0002 mg/kg

Linearity (r²) > 0.99 > 0.99 > 0.99

Calibration Range 0.010 - 0.2 ng/mL 0.010 - 0.2 ng/mL 0.010 - 1.0 ng/mL

Recovery 70-120% 70-120% 70-120%

Data represents typical values from validated methods.[1][7]

Mandatory Visualization
The following diagrams illustrate the experimental workflows described in this application note.
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Sample Extraction

Extract Dilution

Weigh 5g Soil Add Acetonitrile/
Phosphoric Acid Shake Centrifuge Collect Supernatant Repeat Extraction

on pellet
Combine Supernatants

Dilute for
Quizalofop-p-ethyl/p

Dilute for
3-OH-quizalofop-acid

Filter (0.22 µm) LC-MS/MS Analysis

Click to download full resolution via product page

Caption: Workflow for BASF Analytical Method D1303/02.

QuEChERS Extraction d-SPE Cleanup

Weigh 10g Soil Add Water (if dry) Add Acetonitrile Add QuEChERS Salts Shake/Vortex Centrifuge Transfer Supernatant Add to d-SPE Tube
(PSA + C18) Vortex Centrifuge Filter (0.22 µm) LC-MS/MS Analysis

Click to download full resolution via product page

Caption: Workflow for the QuEChERS Protocol.

Conclusion
The LC-MS/MS methods described in this application note provide high sensitivity, selectivity,

and accuracy for the quantification of quizalofop-p-ethyl and its metabolites in soil. The choice

between the traditional solvent extraction and the QuEChERS protocol will depend on

laboratory workflow, sample throughput requirements, and specific analytical needs. Both

methods, when properly validated, are suitable for regulatory monitoring and environmental

assessment of quizalofop residues in soil.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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